Cas no 168001-54-5 (Otophylloside B 4'''-O-Beta-D-Oleandropyranoside)

Otophylloside B 4'''-O-Beta-D-Oleandropyranoside structure

168001-54-5 structure

Product Name:Otophylloside B 4'''-O-Beta-D-Oleandropyranoside

CAS No:168001-54-5

Molecular Formula:C₅₆H₉₀O₁₉

Molecular Weight:1067.30242013931

CID:4671391

PubChem ID:10351157

Otophylloside B 4'''-O-Beta-D-Oleandropyranoside Properties

Names and Identifiers

- Otophylloside B 4'''-O-beta-D-oleandropyranoside
- [(3S,8S,9R,10R,12R,13S,14R,17S)-17-Acetyl-8,14,17-trihydroxy-3-[(2R,4S,5R,6R)-5-[(2S,4S,5R,6R)-5-[(2S,4R,5R,6R)-5-[(2S,4R,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-12-yl] (E)-3,4-dimethylpent-2-enoate
- CHEMBL4225151
- Otophylloside B 4/'/'/'-O-beta-D-oleandropyranoside
- AKOS040762153
- 168001-54-5
- +Expand
- InChIKey： YUDOHRCAEPBFBO-VWBWVSKCSA-N
- Inchi： 1S/C56H90O19/c1-28(2)29(3)21-43(58)72-42-27-41-52(9)17-16-36(22-35(52)15-18-55(41,61)56(62)20-19-54(60,34(8)57)53(42,56)10)71-44-24-38(64-12)49(31(5)68-44)74-46-26-40(66-14)51(33(7)70-46)75-47-25-39(65-13)50(32(6)69-47)73-45-23-37(63-11)48(59)30(4)67-45/h15,21,28,30-33,36-42,44-51,59-62H,16-20,22-27H2,1-14H3/b29-21+/t30-,31-,32-,33-,36+,37-,38+,39-,40+,41-,42-,44+,45+,46+,47+,48-,49-,50-,51-,52+,53-,54-,55+,56-/m1/s1
- SMILES： O[C@]12CC[C@@](C(C)=O)([C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@]21O)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)OC)OC)OC)OC)OC(/C=C(\C)/C(C)C)=O)O

Computed Properties

Exact Mass: 1066.60763064g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 19
Rotatable Bond Count: 17
Monoisotopic Mass: 1066.60763064g/mol
Heavy Atom Count: 75
Complexity: 2070
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 24
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Topological Polar Surface Area: 235

Experimental Properties

Color/Form: Powder

Otophylloside B 4'''-O-Beta-D-Oleandropyranoside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
TargetMol Chemicals	TN4721-5 mg	Otophylloside B 4'''-O-beta-D-oleandropyranoside	168001-54-5	98%	5mg	￥ 4,890
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O38540-5 mg	OtophyllosideB4'''-O-β-D-oleandropyranoside	168001-54-5		5mg	￥6880.0	2022-04-27
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4721-1 mg	Otophylloside B 4'''-O-beta-D-oleandropyranoside	168001-54-5		1mg	￥3475.00	2022-04-26

Otophylloside B 4'''-O-Beta-D-Oleandropyranoside Suppliers

BioBioPha

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:168001-54-5)

MR./MRS.:TANG SI LEI

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Otophylloside B 4'''-O-Beta-D-Oleandropyranoside Related Literature

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Bruno Grignard,Stephanie Schmeits,Raphaël Riva,Christophe Detrembleur,Philippe Lecomte,Christine Jérôme Green Chem., 2009,11, 1525-1529
2. The synthesis and crystallographic structures of novel bora-oxazino-oxazolidine derivatives of resorcarene†

Roland Fröhlich,Pia Schwab,Volker Schurig Chem. Commun., 2002, 2516-2517
3. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks†

M. Köppen,O. Beyer,S. Wuttke,U. Lüning,N. Stock Dalton Trans., 2017,46, 8658-8663
4. NON-LINEAR ANALYSIS OF THE EFFECT OF WORKING-MEMORY CAPACITY ON ORGANIC-SYNTHESIS PROBLEM SOLVING

Dimitrios STAMOVLASIS Chem. Educ. Res. Pract., 2000,1, 375-380
5. Dual photoisomerization mechanism of azobenzene embedded in a lipid membrane†

Giovanni Granucci,Maurizio Persico J. Mater. Chem. B, 2023,11, 2518-2529
6. A versatile strategy for the synthesis and mechanical property manipulation of networked biodegradable polymeric materials composed of well-defined alternating hard and soft domains†

Hideto Tsuji,Ken-ichi Tamura,Yuki Arakawa RSC Adv., 2019,9, 7094-7106
7. An ultrasensitive electrochemical biosensor for microRNA-21 detection via AuNPs/GAs and Y-shaped DNA dual-signal amplification strategy†

Congjuan He,Jiaying Zhao,Yanyi Long,Huisi Yang,Jiangbo Dong,Huan Liu,Zhikun Hu,Mei Yang Chem. Commun., 2023,59, 350-353
8. Organophotocatalysis system of p/n bilayers for wide visible-light-induced molecular hydrogen evolution†

Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996
9. Back cover

Polym. Chem., 2019,10, 3797-3798
10. SERS-active substrate assembled by Ag NW-embedded porous polystyrene fibers†

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